Cas no 4017-56-5 (Ethyl 2-Oxocyclooctanecarboxylate)

• Product Name: Ethyl 2-Oxocyclooctanecarboxylate
• CAS No: 4017-56-5
• Molecular Formula: C₁₁H₁₈O₃
• Molecular Weight: 198.25882
• MDL: MFCD00144268
• CID: 333433
• PubChem ID: 227421

Ethyl 2-Oxocyclooctanecarboxylate Properties

Names and Identifiers

• Cyclooctanecarboxylicacid, 2-oxo-, ethyl ester
• Ethyl 2-oxo-1-cyclooctanecarboxylate
• ethyl 2-oxocyclooctane-1-carboxylate
• cyclooctanone-2-carboxylic acid ethyl ester
• cyclooctanone-2-carcarboxylic acid ethyl ester
• ethyl 2-oxocyclooctanecarboxylate
• ethyl cyclooctanone-2-carboxylate
• SCHEMBL929873
• 4017-56-5
• OJCDCHCBNASPBS-UHFFFAOYSA-N
• Ethyl 2-oxo-1-cyclooctanecarboxylate, 97%
• CS-0214857
• FT-0702443
• NSC-125577
• MFCD00144268
• SY168873
• NSC18993
• EN300-199499
• NSC-18993
• DTXSID70280892
• Z1255399204
• ethyl 2-keto-cyclooctylcarboxylate
• Cyclooctanecarboxylic acid, 2-oxo-, ethyl ester
• AKOS015843405
• 2-Carbethoxycyclooctanone
• 2-carboethoxy-cyclooctanone
• ethyl2-oxocyclooctanecarboxylate
• NSC125577
• BCP23409
• 2-ethoxycarbonyl-cyclooctanone
• G65955
• DB-069965

• MDL： MFCD00144268
• InChIKey： OJCDCHCBNASPBS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H18O3/c1-2-14-11(13)9-7-5-3-4-6-8-10(9)12/h9H,2-8H2,1H3
• SMILES： CCOC(C1CCCCCCC1=O)=O

Computed Properties

• Exact Mass: 198.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.125594432g/mol
• Heavy Atom Count: 14
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 2.08900
• PSA: 43.37000
• Refractive Index: n20/D 1.483(lit.)
• Boiling Point: 85-87 °C/0.1 mmHg(lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Colorless Transparent Liquid
• Solubility: Not determined
• Density: 1.04 g/mL at 25 °C(lit.)

Ethyl 2-Oxocyclooctanecarboxylate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Ethyl 2-Oxocyclooctanecarboxylate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds